Cas no 52158-17-5 (4-[(2,5-dichlorophenyl)amino]pyridine-3-sulfonamide)

• Product Name: 4-[(2,5-dichlorophenyl)amino]pyridine-3-sulfonamide
• CAS No: 52158-17-5
• MF: C₁₁H₉Cl₂N₃O₂S
• MW: 318.179058790207
• CID: 1576054
• PubChem ID: 3040406
• Update Time: 2025-04-21

4-[(2,5-dichlorophenyl)amino]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(2,5-dichlorophenyl)amino]pyridine-3-sulfonamide
• 4-(2,5-dichloroanilino)pyridine-3-sulfonamide
• 3-Pyridinesulfonamide, 4-((2,5-dichlorophenyl)amino)-
• BRN 0429317
• DTXSID10200175
• CG 259
• 52158-17-5
• 4-((2,5-Dichlorophenyl)amino)-3-pyridinesulfonamide

• Inchi： 1S/C11H9Cl2N3O2S/c12-7-1-2-8(13)10(5-7)16-9-3-4-15-6-11(9)19(14,17)18/h1-6H,(H,15,16)(H2,14,17,18)
• InChI Key： KHTWDIPCNCHQQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC1C=CN=CC=1S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 316.97947
• Monoisotopic Mass: 316.979253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5
• XLogP3: 2.8

Experimental Properties

• Density: 1.578
• Boiling Point: 484.1°C at 760 mmHg
• Flash Point: 246.6°C
• Refractive Index: 1.666
• PSA: 85.08